Cas no 2413877-09-3 (tert-butyl N-{4-hydroxy-5H,6H,7H-cyclopentadpyrimidin-2-yl}carbamate)

• Product Name: tert-butyl N-{4-hydroxy-5H,6H,7H-cyclopentadpyrimidin-2-yl}carbamate
• CAS No: 2413877-09-3
• MF: C₁₂H₁₇N₃O₃
• MW: 251.281682729721
• CID: 5675425
• PubChem ID: 165769962
• Update Time: 2025-10-13

tert-butyl N-{4-hydroxy-5H,6H,7H-cyclopentadpyrimidin-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26665318
• tert-butyl N-{4-hydroxy-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}carbamate
• 2413877-09-3
• tert-butyl N-{4-hydroxy-5H,6H,7H-cyclopentadpyrimidin-2-yl}carbamate

• Inchi： 1S/C12H17N3O3/c1-12(2,3)18-11(17)15-10-13-8-6-4-5-7(8)9(16)14-10/h4-6H2,1-3H3,(H2,13,14,15,16,17)
• InChI Key： RKMIGMDONICLCL-UHFFFAOYSA-N
• SMILES： O(C(NC1NC(C2=C(CCC2)N=1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 251.12699141g/mol
• Monoisotopic Mass: 251.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 79.8Ų

Additional information on tert-butyl N-{4-hydroxy-5H,6H,7H-cyclopentadpyrimidin-2-yl}carbamate

Introduction to Tert-butyl N-{4-hydroxy-5H,6H,7H-cyclopentadpyrimidin-2-yl}carbamate (CAS No. 2413877-09-3)

Tert-butyl N-{4-hydroxy-5H,6H,7H-cyclopentadpyrimidin-2-yl}carbamate, identified by its Chemical Abstracts Service (CAS) number 2413877-09-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry due to their ability to act as intermediates in the synthesis of biologically active molecules. The structural framework of this compound incorporates a cyclopentadpyrimidine core, a heterocyclic scaffold that has been extensively studied for its potential pharmacological properties.

The 4-hydroxy substituent on the cyclopentadpyrimidine ring introduces a hydroxyl functional group, which can participate in various chemical reactions such as hydrogen bonding and oxidation-reduction processes. This feature makes the compound particularly interesting for researchers exploring drug design and development, as hydroxyl-containing molecules often exhibit enhanced solubility and bioavailability. Additionally, the tert-butyl carbamate moiety at the nitrogen position provides stability to the molecule while allowing for further derivatization, making it a valuable building block in synthetic chemistry.

In recent years, there has been a growing interest in cyclopentadpyrimidine derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have shown that these compounds can exhibit inhibitory activity against enzymes and receptors involved in cancer progression, inflammation, and infectious diseases. The 4-hydroxy-5H,6H,7H-cyclopentadpyrimidin-2-yl scaffold has been particularly investigated for its potential to interfere with key biological pathways by serving as a competitive inhibitor or modulator of target proteins. This has led to several research initiatives aimed at optimizing the pharmacokinetic and pharmacodynamic properties of such derivatives.

One of the most compelling aspects of tert-butyl N-{4-hydroxy-5H,6H,7H-cyclopentadpyrimidin-2-yl}carbamate is its synthetic accessibility. The presence of well-defined functional groups allows for facile modifications through established chemical methodologies. For instance, the hydroxyl group can be further functionalized into esters or ethers, while the carbamate group can be replaced with other nitrogen-containing heterocycles or aromatic systems. This flexibility has enabled chemists to explore a wide range of structural analogs with tailored biological activities.

The pharmaceutical industry has been particularly keen on developing novel small-molecule inhibitors that can modulate protein-protein interactions or enzyme activity with high specificity. Cyclopentadpyrimidine derivatives, including compounds like tert-butyl N-{4-hydroxy-5H,6H,7H-cyclopentadpyrimidin-2-yl}carbamate, have emerged as promising candidates in this regard. Preliminary computational studies have suggested that these molecules can bind effectively to the active sites of target enzymes through hydrogen bonding networks formed by their hydroxyl and carbamate functionalities. This binding affinity is crucial for developing drugs that can effectively disrupt pathological processes at the molecular level.

Moreover, the tert-butyl group serves as a steric shield, protecting sensitive functional groups from unwanted side reactions while enhancing lipophilicity—a desirable trait for oral bioavailability. This balance between steric bulk and electronic properties makes tert-butyl N-{4-hydroxy-5H,6H,7H-cyclopentadpyrimidin-2-yl}carbamate an attractive candidate for further development into lead compounds for drug discovery programs.

Recent advancements in synthetic methodologies have also contributed to the growing interest in this class of compounds. Techniques such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis have significantly improved the efficiency of producing complex cyclopentadpyrimidine derivatives. These innovations have not only accelerated research but also reduced costs associated with large-scale synthesis, making it more feasible to explore their therapeutic potential.

In conclusion,tert-butyl N-{4-hydroxy-5H,6H,7H-cyclopentadpyrimidin-2-yl}carbamate (CAS No. 2413877-09-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features—comprising a cyclopentadpyrimidine core, a 4-hydroxy substituent, and a tert-butyl carbamate moiety—endow it with remarkable synthetic versatility and biological promise. As research continues to uncover new therapeutic applications for this compound and its derivatives,tert-butyl N-{4-hydroxy-5H,6H,7H-cyclopentadpyrimidin-2-yl}carbamate is poised to play an increasingly important role in drug discovery and development efforts aimed at addressing unmet medical needs.